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Compound of Interest

Compound Name: 1-Bromoeicosane-d41

Cat. No.: B12393418

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of the deuterated long-chain alkyl halide, 1-Bromoeicosane-d41. While specific

experimental data for the deuterated form is limited, this document compiles available

information and provides context based on its non-deuterated counterpart, 1-Bromoeicosane,

and the general effects of deuteration on organic molecules. This guide is intended to be a

valuable resource for researchers utilizing stable isotope-labeled compounds in lipid research,

drug delivery studies, and as internal standards in mass spectrometry.

Chemical Identity and Physical Properties
1-Bromoeicosane-d41 is the deuterated isotopologue of 1-Bromoeicosane, where all 41

hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a powerful

tool for tracing the fate of long-chain alkyl groups in various biological and chemical systems.

Table 1: General Information and Chemical Identifiers
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Property 1-Bromoeicosane-d41
1-Bromoeicosane (for
comparison)

Chemical Name 1-Bromoeicosane-d41 1-Bromoeicosane

Synonyms n-Eicosyl-d41 Bromide
Eicosyl bromide, n-Eicosyl

bromide

Molecular Formula C₂₀D₄₁Br C₂₀H₄₁Br[1][2][3]

Molecular Weight 402.70 g/mol [4] 361.44 g/mol [2]

CAS Number 202480-71-5 4276-49-7

Isotopic Enrichment ≥98 atom % D Not Applicable

Table 2: Physical Characteristics

Property
1-Bromoeicosane-d41
(Estimated)

1-Bromoeicosane
(Experimental)

Physical State Solid
White to pale yellow crystalline

solid

Melting Point 34-38 °C 36-39 °C

Boiling Point ~386 °C 386 °C

Density ~1.0 g/cm³* 1.0079 g/cm³ (estimate)

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and methanol

(slightly)

Insoluble in water; Soluble in

chloroform; Slightly soluble in

methanol

*Note on Estimated Values: Direct experimental data for the melting and boiling points and

density of 1-Bromoeicosane-d41 are not readily available in the searched literature. The

provided values are estimations based on the data for the non-deuterated compound and the

known effects of deuteration. Studies on other deuterated n-alkanes have shown a slight

decrease in melting point upon deuteration.
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Spectroscopic Data
While specific spectra for 1-Bromoeicosane-d41 were not found, the primary analytical

techniques for its characterization would be Mass Spectrometry and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Mass Spectrometry (MS): The key feature in the mass spectrum of 1-Bromoeicosane-d41
would be the molecular ion peak at m/z 402.70, reflecting the increased mass due to the 41

deuterium atoms. Fragmentation patterns would be indicative of the deuterated alkyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: An ideal spectrum would show the absence of proton signals, confirming the high

level of deuteration.

²H (Deuterium) NMR: This would show signals corresponding to the various deuterated

positions along the eicosane chain.

¹³C NMR: The carbon signals would be present, and their splitting patterns could be

influenced by the adjacent deuterium atoms.

Handling and Storage
Deuterated compounds are generally handled and stored similarly to their non-deuterated

analogs.

Storage: Store in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

For long-term stability, storage at -20°C is recommended.

Safety: 1-Bromoeicosane is known to cause skin and eye irritation. Similar precautions

should be taken with the deuterated form. Always consult the Safety Data Sheet (SDS) from

the supplier before handling.

Potential Applications and Experimental
Considerations
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Deuterated long-chain alkyl halides like 1-Bromoeicosane-d41 are valuable tools in various

research areas. Their primary utility lies in their ability to act as tracers in biological systems

without the need for radioactive isotopes.

Potential Research Applications:

Metabolic Fate Studies: 1-Bromoeicosane-d41 can be used as a precursor to synthesize

deuterated eicosanoic acid (a 20-carbon fatty acid) and other lipids. The deuterated label

allows for the tracking of the absorption, distribution, metabolism, and excretion of these

lipids in vivo.

Lipidomics: It can serve as an internal standard in mass spectrometry-based lipidomics to

quantify long-chain fatty acids and their derivatives with high accuracy.

Drug Delivery: As a component of liposomes or other lipid-based drug delivery systems,

deuteration can help in understanding the structural integrity and in vivo fate of these

delivery vehicles using techniques like neutron scattering.

Biophysical Studies of Membranes: Deuterated lipids are used in neutron scattering and

solid-state NMR studies to probe the structure and dynamics of lipid bilayers.

Inferred Experimental Protocol: Tracing the
Metabolic Fate of Eicosanoic Acid in a Rodent
Model
The following is a generalized experimental protocol outlining how 1-Bromoeicosane-d41
could be used to study the metabolism of eicosanoic acid. This protocol is inferred from

methodologies used for other deuterated fatty acids.

Objective: To track the incorporation and distribution of eicosanoic acid into various lipid

classes in different tissues of a mouse model.

Materials:

1-Bromoeicosane-d41
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Reagents for Grignard reaction and subsequent carboxylation to synthesize eicosanoic acid-

d41.

Suitable vehicle for administration (e.g., corn oil)

Mouse model (e.g., C57BL/6)

Equipment for oral gavage, blood and tissue collection

Solvents for lipid extraction (e.g., chloroform, methanol)

Instrumentation for lipid analysis (e.g., GC-MS or LC-MS/MS)

Methodology:

Synthesis of Eicosanoic Acid-d41: Convert 1-Bromoeicosane-d41 to the corresponding

Grignard reagent, followed by reaction with carbon dioxide to yield eicosanoic acid-d41.

Purify the final product.

Preparation of Dosing Solution: Dissolve the synthesized eicosanoic acid-d41 in corn oil to a

final concentration suitable for oral administration (e.g., 10 mg/mL).

Animal Dosing: Administer the deuterated fatty acid solution to mice via oral gavage. A

control group should receive the vehicle only.

Sample Collection: At various time points post-administration (e.g., 2, 6, 12, 24 hours),

collect blood samples and harvest tissues of interest (e.g., liver, adipose tissue, heart, brain).

Lipid Extraction: Perform a total lipid extraction from the collected tissues and plasma using

a standard method like the Folch or Bligh-Dyer procedure.

Lipid Analysis by LC-MS/MS: Analyze the lipid extracts using liquid chromatography-tandem

mass spectrometry to identify and quantify the incorporation of the deuterated eicosanoyl

chain into various lipid classes (e.g., triglycerides, phospholipids, cholesterol esters).

Data Analysis:
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Monitor the appearance and disappearance of the deuterated eicosanoyl moiety in different

lipid species over time.

Calculate the rate of incorporation and turnover of eicosanoic acid in different tissues.

Compare the lipid profiles of the experimental and control groups.

Visualizations
The following diagrams illustrate the conceptual workflow of the inferred experimental protocol.
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Caption: Experimental workflow for tracing the metabolic fate of eicosanoic acid-d41.
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Caption: Logical relationships of 1-Bromoeicosane-d41.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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